Cas no 1248685-40-6 (ethyl 2-amino-3-methoxy-2-phenylpropanoate)

• Product Name: ethyl 2-amino-3-methoxy-2-phenylpropanoate
• CAS No: 1248685-40-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5889749
• PubChem ID: 61938802
• Update Time: 2025-10-31

ethyl 2-amino-3-methoxy-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-methoxy-2-phenylpropanoate
• EN300-10287743
• AKOS011212801
• 1248685-40-6

• Inchi： 1S/C12H17NO3/c1-3-16-11(14)12(13,9-15-2)10-7-5-4-6-8-10/h4-8H,3,9,13H2,1-2H3
• InChI Key： DPWKHQDHDPKDTF-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)OCC)(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 2-amino-3-methoxy-2-phenylpropanoate

Comprehensive Overview of Ethyl 2-Amino-3-Methoxy-2-Phenylpropanoate (CAS No. 1248685-40-6)

Ethyl 2-amino-3-methoxy-2-phenylpropanoate (CAS No. 1248685-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, characterized by its amino and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₇NO₃, and distinct stereochemistry make it a valuable building block for drug discovery and fine chemical synthesis.

In recent years, the demand for ethyl 2-amino-3-methoxy-2-phenylpropanoate has surged, particularly in the context of peptide mimetics and chiral auxiliaries. Researchers are increasingly exploring its role in asymmetric synthesis, where its phenylpropanoate backbone facilitates enantioselective reactions. This aligns with the growing trend in green chemistry, as industries seek sustainable methods to produce optically active compounds. The compound’s methoxy group further enhances its solubility and reactivity, making it a preferred choice for catalytic applications.

One of the most frequently asked questions about CAS 1248685-40-6 revolves around its stability and storage conditions. Studies indicate that the compound remains stable under inert atmospheres at room temperature, though prolonged exposure to moisture should be avoided. Its ethyl ester moiety contributes to its moderate lipophilicity, which is advantageous in drug formulation. This property has sparked interest in its potential use as a prodrug candidate, particularly in enhancing the bioavailability of therapeutic agents.

The synthesis of ethyl 2-amino-3-methoxy-2-phenylpropanoate typically involves Strecker-type reactions or reductive amination of corresponding keto esters. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yield—a critical consideration for cost-effective manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, which is essential for regulatory compliance in pharmaceutical applications.

From a commercial perspective, 1248685-40-6 is often categorized as a high-value fine chemical. Its pricing and availability are influenced by factors like raw material costs and scale of production. Suppliers frequently highlight its GMP-grade variants for research institutions requiring stringent quality standards. The compound’s niche applications in neurological research—particularly in studies involving neurotransmitter analogs—have also contributed to its market growth.

Environmental and safety profiles of ethyl 2-amino-3-methoxy-2-phenylpropanoate are another area of user interest. While not classified as hazardous, standard laboratory precautions (e.g., gloves, ventilation) are recommended during handling. Its biodegradability and low ecotoxicity align with the EPA’s green chemistry principles, making it an environmentally conscious choice for industrial applications.

Looking ahead, the compound’s adaptability in combinatorial chemistry and high-throughput screening positions it as a key player in next-generation drug development. Innovations in catalytic asymmetric synthesis are expected to further expand its utility, particularly in creating chiral drugs with fewer side effects. As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS 1248685-40-6 will likely see increased demand.

In summary, ethyl 2-amino-3-methoxy-2-phenylpropanoate (CAS No. 1248685-40-6) exemplifies the intersection of synthetic chemistry and applied research. Its multifaceted applications—from asymmetric catalysis to pharmaceutical intermediates—underscore its importance in modern science. For researchers seeking reliable data, peer-reviewed journals and patent databases remain the best sources for updated studies on this compound.